Cas no 68833-96-5 (1H-indole-2,7-dicarboxylic acid)

1H-indole-2,7-dicarboxylic acid structure
68833-96-5 structure
Product Name:1H-indole-2,7-dicarboxylic acid
CAS No:68833-96-5
MF:C10H7NO4
MW:205.166882753372
CID:972219
PubChem ID:111637
Update Time:2025-04-19

1H-indole-2,7-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-indole-2,7-dicarboxylic acid
    • Indole-2,7-dicarboxylic acid
    • NS00036709
    • 68833-96-5
    • SCHEMBL11035155
    • QPH7B44UBR
    • EINECS 272-423-0
    • DTXSID9071767
    • GPZDWQUDHYWQBS-UHFFFAOYSA-N
    • Inchi: 1S/C10H7NO4/c12-9(13)6-3-1-2-5-4-7(10(14)15)11-8(5)6/h1-4,11H,(H,12,13)(H,14,15)
    • InChI Key: GPZDWQUDHYWQBS-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC2C=C(C(=O)O)NC=21)=O

Computed Properties

  • Exact Mass: 205.03751
  • Monoisotopic Mass: 205.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 90.4Ų

Experimental Properties

  • Density: 1.616
  • Boiling Point: 578.5°C at 760 mmHg
  • Flash Point: 303.7°C
  • Refractive Index: 1.763
  • PSA: 90.39
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